Cas no 124499-84-9 (Benzoxazole, 2,2'-(1,3-propanediyl)bis[5-nitro-)
124499-84-9 structure
Product Name:Benzoxazole, 2,2'-(1,3-propanediyl)bis[5-nitro-
CAS No:124499-84-9
MF:C17H12N4O6
MW:368.30038356781
CID:1220119
Update Time:2024-08-04
Benzoxazole, 2,2'-(1,3-propanediyl)bis[5-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzoxazole, 2,2'-(1,3-propanediyl)bis[5-nitro-
-
- Inchi: 1S/C17H12N4O6/c22-20(23)10-4-6-14-12(8-10)18-16(26-14)2-1-3-17-19-13-9-11(21(24)25)5-7-15(13)27-17/h4-9H,1-3H2
- InChI Key: KZORSYWOPQLNCT-UHFFFAOYSA-N
- SMILES: C(C1=NC2=CC([N+]([O-])=O)=CC=C2O1)CCC1=NC2=CC([N+]([O-])=O)=CC=C2O1
Computed Properties
- Exact Mass: 368.07576
Experimental Properties
- Density: 1.513±0.06 g/cm3(Predicted)
- Boiling Point: 570.9±35.0 °C(Predicted)
- PSA: 138.34
- pka: -5.09±0.10(Predicted)
Benzoxazole, 2,2'-(1,3-propanediyl)bis[5-nitro- Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
124499-84-9 (Benzoxazole, 2,2'-(1,3-propanediyl)bis[5-nitro-) Related Products
- 13243-39-5(2-Ethyl-6-nitro-1,3-benzoxazole)
- 32046-51-8(2-Methyl-5-nitro-1,3-benzoxazole)
- 204771-74-4(2-Ethyl-5-nitro-1,3-benzoxazole)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk